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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939

An In-depth Guide to Commercial Sourcing of High-Purity 2,5-Dichlorobenzylamine for
Researchers and Drug Development Professionals

For researchers, scientists, and professionals in drug development, securing high-purity
chemical reagents is a critical first step in the experimental workflow. This technical guide
provides an overview of commercial suppliers for high-purity 2,5-Dichlorobenzylamine (CAS
No. 10541-69-2), including key quantitative data and general protocols for handling. 2,5-
Dichlorobenzylamine is recognized as an important raw material and intermediate in organic
synthesis, pharmaceuticals, and agrochemicals.[1][2]

Commercial Suppliers and Physical Properties

High-purity 2,5-Dichlorobenzylamine is available from several major chemical suppliers. The
most commonly offered purity is 97%. Below is a summary of key data from various suppliers
to facilitate comparison.
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Note: Data is compiled from the respective supplier websites and may be subject to change. It

is recommended to request a certificate of analysis for lot-specific data.

Experimental Protocols and Handling

Detailed experimental protocols for the specific applications of 2,5-Dichlorobenzylamine are

typically not provided by commercial suppliers, as the use of this chemical is highly dependent

on the specific research or synthesis being undertaken. Researchers are expected to develop

their own protocols based on established chemical literature and their experimental goals.

However, suppliers do provide essential information for the safe handling and storage of the

compound.

General Handling and Storage Recommendations:
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o Storage: Store in a cool place in a tightly closed container that is kept in a dry and well-
ventilated area.[2] Containers that have been opened must be carefully resealed and kept
upright to prevent leakage.[2]

 Inert Atmosphere: It is recommended to handle and store this air-sensitive compound under
an inert gas.[2]

o Incompatibilities: Avoid strong oxidizing agents.[2]

Solubility: The compound is not miscible or is difficult to mix with water.[2]

Logical Workflow for Sourcing and Utilization

The following diagram illustrates a typical workflow for a researcher sourcing a chemical like
2,5-Dichlorobenzylamine for laboratory use.
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Caption: Workflow for sourcing and using laboratory chemicals.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b130939?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Hazard Information

According to safety data provided by suppliers, 2,5-Dichlorobenzylamine is classified as a
hazardous substance.

¢ Signal Word: Danger

e Hazard Statements: H301 (Toxic if swallowed), H314 (Causes severe skin burns and eye
damage).

o Personal Protective Equipment (PPE): Recommended PPE includes faceshields, gloves,
goggles, and a suitable respirator filter (e.g., type ABEK (EN14387)).

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling
this chemical and to conduct a thorough risk assessment for any experimental procedure
involving it.

Signaling Pathways

Information regarding specific biological signaling pathways involving 2,5-
Dichlorobenzylamine is not readily available in the public domain from commercial suppliers.
It is noted that the compound is a dichlorinated benzylamine with an inhibitory effect on
phenylethanolamine N-methyl transferase.[3][4] Researchers in drug development would need
to perform their own in-vitro and in-vivo studies to elucidate the mechanisms of action and any
associated signaling cascades relevant to their specific target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers of high-purity 2,5-
Dichlorobenzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130939#commercial-suppliers-of-high-purity-2-5-
dichlorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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